Cas no 94134-24-4 ((2,3-Dihydroxypropyl)(2-hydroxyoctyl)dimethylammonium toluene-p-sulphonate)

• Product Name: (2,3-Dihydroxypropyl)(2-hydroxyoctyl)dimethylammonium toluene-p-sulphonate
• CAS No: 94134-24-4
• MF: C₂₀H₃₇NO₆S
• MW: 419.575885534287
• CID: 809069
• PubChem ID: 44151938
• Update Time: 2025-04-19

(2,3-Dihydroxypropyl)(2-hydroxyoctyl)dimethylammonium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydroxypropyl)(2-hydroxyoctyl)dimethylammonium toluene-p-sulphonate
• 2,3-dihydroxypropyl-(2-hydroxyoctyl)-dimethylazanium,4-methylbenzenesulfonate
• DTXSID40916373
• 94134-24-4
• (2,3-Dihydroxypropyl)(2-hydroxyoctyl)dimethylammonium toluene-p-sulfonate
• NS00064032
• EINECS 302-792-6
• N-(2,3-Dihydroxypropyl)-2-hydroxy-N,N-dimethyloctan-1-aminium 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H30NO3.C7H8O3S/c1-4-5-6-7-8-12(16)9-14(2,3)10-13(17)11-15;1-6-2-4-7(5-3-6)11(8,9)10/h12-13,15-17H,4-11H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： YTHWXMVRUPETGQ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].OC(CCCCCC)C[N+](C)(C)CC(CO)O

Computed Properties

• Exact Mass: 419.23415907g/mol
• Monoisotopic Mass: 419.23415907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų